Cas no 1511707-81-5 (2-(5-bromo-2-fluorophenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(5-bromo-2-fluorophenyl)propan-2-yl(methyl)amine
• CAS No: 1511707-81-5
• MF: C₁₀H₁₃BrFN
• MW: 246.119325399399
• CID: 6114082
• PubChem ID: 82648160
• Update Time: 2024-01-13

2-(5-bromo-2-fluorophenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-fluorophenyl)propan-2-yl(methyl)amine
• [2-(5-bromo-2-fluorophenyl)propan-2-yl](methyl)amine
• EN300-1897576
• 1511707-81-5

• Inchi： 1S/C10H13BrFN/c1-10(2,13-3)8-6-7(11)4-5-9(8)12/h4-6,13H,1-3H3
• InChI Key： NOBFDWWHQXIRDB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C)(C)NC)F

Computed Properties

• Exact Mass: 245.02154g/mol
• Monoisotopic Mass: 245.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes